Cas no 151121-12-9 (3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate)

• Product Name: 3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate
• CAS No: 151121-12-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 3795371
• Update Time: 2025-06-09

3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(phenylmethoxy)-, diacetate
• 3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate

• Inchi： 1S/C14H18O5/c1-11(15)18-10-14(19-12(2)16)9-17-8-13-6-4-3-5-7-13/h3-7,14H,8-10H2,1-2H3
• InChI Key： PZJWZGWBDMSONK-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)C(OC(=O)C)COCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Alkyldiacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Alkyldiacylglycerols

Additional information on 3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate

Introduction to 3-(Phenylmethoxy)-1,2-propanediol 1,2-Diacetate (CAS No. 151121-12-9)

3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate, with the CAS number 151121-12-9, is a versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenylmethoxy group and two acetate esters attached to a 1,2-propanediol backbone. These structural elements endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The chemical structure of 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate can be represented as follows: C₁₃H₁₈O₅. The presence of the phenylmethoxy group imparts aromatic character to the molecule, while the acetate esters contribute to its lipophilicity and reactivity. These properties make it an attractive candidate for use in the synthesis of more complex organic molecules and pharmaceuticals.

In recent years, there has been a growing interest in the use of 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate as a building block in the development of new drugs. One of the key areas of research has been its application in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The acetate esters in 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate can be hydrolyzed by esterases in vivo, releasing the active parent compound. This property makes it particularly useful for improving the bioavailability and pharmacokinetic profiles of certain drugs.

A notable example of this application is its use in the synthesis of antiviral prodrugs. Recent studies have shown that compounds derived from 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate exhibit enhanced antiviral activity against a range of viruses, including influenza and HIV. The improved bioavailability and reduced toxicity associated with these prodrugs make them promising candidates for further clinical development.

Beyond its role in prodrug synthesis, 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate has also been explored for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets. The chiral center in 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate can be utilized to synthesize enantiomerically pure compounds, which are crucial for developing safe and effective drugs.

In addition to its pharmaceutical applications, 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate has found use in other areas of organic chemistry. For instance, it serves as a versatile starting material for the preparation of various functionalized alcohols and ethers. These derivatives have applications in materials science, where they can be used to modify polymers or create new materials with tailored properties.

The synthesis of 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate typically involves several steps. One common approach is to start with 3-hydroxy-1-phenyl-2-propanone and perform a series of reactions to introduce the phenylmethoxy group and acetate esters. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways for this compound.

In conclusion, 3-(Phenylmethoxy)-1,2-propanediol 1,2-diacetate (CAS No. 151121-12-9) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features make it an ideal candidate for developing new drugs and materials with improved properties. As research continues to uncover new applications and synthetic methods for this compound, it is likely to play an increasingly important role in advancing various scientific fields.